Cas no 1261907-57-6 (2-(3-ethoxyphenyl)-4-fluorobenzoic Acid)

• Product Name: 2-(3-ethoxyphenyl)-4-fluorobenzoic Acid
• CAS No: 1261907-57-6
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18320404
• CID: 1219190
• PubChem ID: 53226307
• Update Time: 2025-11-02

2-(3-ethoxyphenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxyphenyl)-4-fluorobenzoic Acid
• 1261907-57-6
• DTXSID70690018
• 2-(3-Ethoxyphenyl)-4-fluorobenzoic acid, 95%
• 3'-Ethoxy-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
• AKOS017552475
• MFCD18320404

• MDL： MFCD18320404
• Inchi： 1S/C15H13FO3/c1-2-19-12-5-3-4-10(8-12)14-9-11(16)6-7-13(14)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： MBARGTSXKPCMFN-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 260.08487243g/mol
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-ethoxyphenyl)-4-fluorobenzoic Acid

2-(3-Ethoxyphenyl)-4-fluorobenzoic Acid (CAS 1261907-57-6): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

2-(3-Ethoxyphenyl)-4-fluorobenzoic Acid (CAS 1261907-57-6) is a fluorinated aromatic carboxylic acid derivative that has gained significant attention in pharmaceutical research and specialty chemical applications. This compound, featuring both ethoxy and fluoro substituents on its aromatic rings, serves as a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 2-(3-ethoxyphenyl)-4-fluorobenzoic acid combines the electron-withdrawing properties of the fluorine atom with the electron-donating characteristics of the ethoxy group, creating unique electronic properties that make it particularly useful in drug design. Recent studies highlight its potential as a pharmaceutical intermediate for developing kinase inhibitors and anti-inflammatory agents, aligning with current research trends in targeted therapies.

In material science, the fluorobenzoic acid moiety of this compound contributes to the development of liquid crystal materials and organic semiconductors. The growing demand for flexible electronics and energy-efficient displays has increased interest in such fluorinated building blocks. Researchers are particularly exploring how the 3-ethoxyphenyl substitution pattern influences molecular packing and charge transport properties.

The synthesis of CAS 1261907-57-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current optimization efforts focus on greener synthetic approaches, responding to the pharmaceutical industry's push for more sustainable manufacturing processes. Analytical characterization commonly employs HPLC, NMR, and mass spectrometry techniques to verify the compound's identity and purity.

From a commercial perspective, 2-(3-ethoxyphenyl)-4-fluorobenzoic acid has seen steady demand growth as a specialty chemical. Suppliers are expanding production capacities to meet the needs of contract research organizations and pharmaceutical developers. The compound's stability under standard storage conditions and its compatibility with various reaction conditions contribute to its popularity as a research chemical.

Recent patent literature reveals innovative applications of this fluorinated benzoic acid derivative in drug discovery programs targeting metabolic disorders and neurological conditions. Its structural features allow for strategic modifications that can fine-tune biological activity while maintaining favorable pharmacokinetic properties - a key consideration in modern drug development.

Quality control specifications for 1261907-57-6 typically require ≥98% purity, with strict limits on residual solvents and heavy metals. These standards ensure reliable performance in sensitive applications, particularly in pharmaceutical synthesis where impurity profiles can significantly impact downstream processes and final product quality.

The future outlook for 2-(3-ethoxyphenyl)-4-fluorobenzoic Acid appears promising, with potential expansions into agrochemical applications and advanced material development. Ongoing research into its physicochemical properties continues to uncover new possibilities for this versatile compound, making it a subject of interest in both academic and industrial settings.